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Compound of Interest

Compound Name: Lb-102
CAS No.: 2227154-23-4
Cat. No.: B10860205
Get Quote
. J

FOR IMMEDIATE RELEASE

Providing essential guidance for researchers, scientists, and drug development professionals,
this document outlines the proper disposal procedures for Lb-102, a novel benzamide
antipsychotic currently under investigation.[1] Adherence to these protocols is critical for
ensuring laboratory safety and minimizing environmental impact.

Lb-102, also known as N'-methylamisulpride, is a small molecule drug being investigated for
the treatment of schizophrenia.[1][2][3] As with any investigational compound, responsible

handling and disposal are paramount.

Chemical and Physical Properties of Lb-102

A summary of the key chemical and physical properties of Lb-102 is provided below to inform
safe handling and disposal practices.
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Property Value Source
Molecular Formula C1sH20N304S [2][4]
Molecular Weight 383.51 g/mol [4]
N-[(1-ethylpyrrolidin-2-
l)methyl]-5-ethylsulfonyl-2-
IUPAC Name Y 2 Y Y [2]
methoxy-4-
(methylamino)benzamide
CAS Number 2227154-23-4 [2]

Safety and Hazard Information

Lb-102 is classified under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) with the following hazard statement:

e H302: Harmful if swallowed[2]

This classification necessitates careful handling to avoid ingestion and dictates that the

compound and its containers be treated as hazardous waste.

GHS Classification

Hazard Statement

Pictogram

Precautionary

Statements
- . P264, P270,
Acute Toxicity, Oral H302: Harmful if )
Warning P301+P317, P330,
(Category 4) swallowed PEOL

Step-by-Step Disposal Procedures for Lb-102

The following procedures are based on standard laboratory practices for the disposal of

harmful chemical waste and should be performed in accordance with all applicable federal,

state, and local regulations.

1. Personal Protective Equipment (PPE):
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» Always wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab
coat, when handling Lb-102 and its waste.

2. Segregation of Waste:

e Solid Waste: All solid materials contaminated with Lb-102, such as unused compound,
contaminated personal protective equipment (gloves, etc.), weighing papers, and disposable
labware, must be collected in a dedicated, clearly labeled hazardous waste container.

 Liquid Waste: Solutions containing Lb-102 should be collected in a separate, sealed, and
clearly labeled hazardous waste container for organic or chemical waste. Do not mix with
agueous waste unless specifically permitted by your institution's environmental health and
safety (EHS) office.

e Sharps Waste: Any sharps, such as needles or contaminated glassware, must be disposed
of in a designated, puncture-resistant sharps container labeled for hazardous chemical
waste.

3. Waste Container Labeling:

» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "Lb-102," and the specific hazard (e.g., "Harmful if Swallowed"). Follow your
institution's specific labeling requirements.

4. Storage of Waste:

o Store hazardous waste containers in a designated, secure area away from general
laboratory traffic. Ensure containers are sealed to prevent spills or volatilization.

5. Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
office or a licensed hazardous waste disposal contractor. Do not dispose of Lb-102 down the
drain or in regular trash.

Experimental Workflow for Lb-102 Disposal

The following diagram illustrates the logical workflow for the proper disposal of Lb-102 waste.
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Caption: Logical workflow for the proper disposal of Lb-102.

By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of Lb-102, contributing to a culture of safety and excellence in the
laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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